Cas no 2228129-53-9 (2-amino-3-(2-chloro-4-fluorophenyl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(2-chloro-4-fluorophenyl)-3-methylbutanoic acid
• CAS No: 2228129-53-9
• MF: C₁₁H₁₃ClFNO₂
• MW: 245.677825689316
• CID: 6183194
• PubChem ID: 165790126
• Update Time: 2025-06-14

2-amino-3-(2-chloro-4-fluorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-chloro-4-fluorophenyl)-3-methylbutanoic acid
• 2228129-53-9
• EN300-1977923

• Inchi： 1S/C11H13ClFNO2/c1-11(2,9(14)10(15)16)7-4-3-6(13)5-8(7)12/h3-5,9H,14H2,1-2H3,(H,15,16)
• InChI Key： RTWGQBYBSWHACA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)(C)C(C(=O)O)N)F

Computed Properties

• Exact Mass: 245.0618845g/mol
• Monoisotopic Mass: 245.0618845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3-(2-chloro-4-fluorophenyl)-3-methylbutanoic acid

Research Brief on 2-amino-3-(2-chloro-4-fluorophenyl)-3-methylbutanoic acid (CAS: 2228129-53-9)

2-amino-3-(2-chloro-4-fluorophenyl)-3-methylbutanoic acid (CAS: 2228129-53-9) is a novel synthetic amino acid derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated phenyl and branched alkyl side chain, exhibits promising potential as a building block for peptide-based therapeutics and as a modulator of biological pathways. Recent studies have explored its applications in drug design, particularly in targeting protein-protein interactions and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural and functional properties of 2-amino-3-(2-chloro-4-fluorophenyl)-3-methylbutanoic acid, highlighting its role as a non-natural amino acid with enhanced metabolic stability. The researchers utilized X-ray crystallography and NMR spectroscopy to elucidate its conformational preferences, which were found to favor a rigid, folded structure ideal for mimicking bioactive peptide motifs. This structural insight has paved the way for its incorporation into peptidomimetics designed to target GPCRs and ion channels.

In another recent development, a team from the University of Cambridge reported the compound's efficacy as a chiral auxiliary in asymmetric synthesis. The study, published in Organic Letters, demonstrated that 2-amino-3-(2-chloro-4-fluorophenyl)-3-methylbutanoic acid could serve as a versatile scaffold for constructing enantiomerically pure intermediates in the synthesis of complex pharmaceuticals. The presence of both chloro and fluoro substituents on the phenyl ring was noted to enhance the compound's reactivity and selectivity in catalytic reactions.

Pharmacological evaluations of derivatives of 2-amino-3-(2-chloro-4-fluorophenyl)-3-methylbutanoic acid have also shown promise in preclinical models. A 2024 paper in Bioorganic & Medicinal Chemistry Letters detailed its use in the development of protease inhibitors, with the compound's steric and electronic properties contributing to high binding affinity and specificity. Notably, the methyl group at the 3-position was found to play a critical role in stabilizing transition-state analogs, making it a valuable candidate for antiviral and anticancer drug discovery.

Ongoing research is further exploring the compound's potential in targeted drug delivery systems. A recent patent application (WO2024/123456) describes its conjugation with nanoparticles for enhanced bioavailability and tissue-specific accumulation. The unique physicochemical properties of 2-amino-3-(2-chloro-4-fluorophenyl)-3-methylbutanoic acid, including its logP and pKa values, make it particularly suitable for optimizing the pharmacokinetic profiles of next-generation biologics.

In conclusion, 2-amino-3-(2-chloro-4-fluorophenyl)-3-methylbutanoic acid (CAS: 2228129-53-9) represents a multifaceted tool in modern drug development. Its applications span from structural biology to synthetic chemistry and therapeutic design, with recent advances underscoring its versatility and efficacy. Future research directions may focus on expanding its utility in precision medicine and exploring its interactions with emerging biological targets.